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Introduction

Myelin Oligodendrocyte Glycoprotein (MOG) is a critical protein found exclusively in the central
nervous system (CNS) on the surface of oligodendrocytes and the outermost layer of myelin
sheaths.[1] Although a minor component of myelin proteins, MOG is a key autoantigen
implicated in inflammatory demyelinating diseases such as Multiple Sclerosis (MS) and its
animal model, Experimental Autoimmune Encephalomyelitis (EAE).[1][2] Specifically, the
peptide fragment spanning amino acids 35-55 of MOG is a primary target for both cellular and
humoral immune responses.[3] The presence of autoantibodies against MOG (35-55) is
associated with myelin damage and the progression of these diseases.[2][3]

This document provides a detailed protocol for the detection and quantification of anti-MOG
(35-55) antibodies in serum, plasma, and other biological fluids using an indirect Enzyme-
Linked Immunosorbent Assay (ELISA). This assay is a valuable tool for researchers studying
the immunopathological mechanisms of MS and EAE, as well as for professionals in drug
development evaluating potential therapeutics.[3][4]

Principle of the Assay
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The anti-MOG (35-55) ELISA is a solid-phase immunoassay that relies on the specific binding
of anti-MOG antibodies to the MOG (35-55) peptide coated on the surface of microplate wells.
The basic principle involves the following steps:

Antigen Coating: High-binding microplate wells are coated with the synthetic MOG (35-55)
peptide.

o Sample Incubation: The biological sample (e.g., diluted serum) is added to the wells. Any
anti-MOG (35-55) antibodies present in the sample will bind to the immobilized peptide.

» Detection Antibody: A secondary antibody conjugated to an enzyme, such as horseradish
peroxidase (HRP), and specific for the host species of the primary antibody (e.g., anti-mouse
IgG-HRP), is added. This enzyme-conjugated antibody binds to the captured anti-MOG
antibodies.

¢ Substrate Addition: A chromogenic substrate for the enzyme (e.g., TMB - 3,3',5,5'-
Tetramethylbenzidine) is added. The enzyme catalyzes the conversion of the substrate into a
colored product.

» Signal Detection: The color development is stopped with a stop solution (e.g., sulfuric acid),
and the absorbance is measured using a microplate reader at a specific wavelength (e.g.,
450 nm). The intensity of the color is directly proportional to the amount of anti-MOG (35-55)
antibody in the sample.

Quantitative Data Summary

The following table summarizes the performance characteristics of commercially available anti-
MOG (35-55) IgG ELISA kits. This data is provided for comparison and to aid in assay
selection.
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Parameter

Mouse Anti-MOG
(35-55) IgG ELISA
Kit 1

Mouse/Rat Anti-
MOG (35-55) IgG
Quantitative ELISA
Kit

Human MOG ELISA
Kit

Detection Target

Anti-MOG (35-55) IgG

Anti-MOG (35-55) IgG

Myelin-
oligodendrocyte

glycoprotein (MOG)

Reactivity Mouse Mouse, Rat Human
Detection Method Colorimetric Colorimetric Colorimetric
Detection Limit Not Specified 1 ng/mi[5] 0.094 ng/ml[6]
Detection Range Not Specified 0.5-200 ng/ml[7] 0.156-10 ng/ml[6]

Sample Type

Serum, Plasma,

Biological Fluids

Serum, Cerebrospinal
Fluid

Not Specified

Sample Volume

Not Specified

0.5-1.0pl

Not Specified

Experimental Protocol

This protocol is a generalized procedure based on commercially available ELISA kits.[2][5][8] It

is recommended to refer to the specific manufacturer's instructions for the kit being used.

Materials and Reagents
e MOG (35-55) peptide-coated 96-well microplate

o Wash Buffer (e.g., PBS with 0.05% Tween-20)

o Sample Diluent (e.g., PBS with 1% BSA)

e Anti-MOG (35-55) antibody standards

e Test samples (serum, plasma, etc.)

+ HRP-conjugated secondary antibody (e.g., anti-mouse IgG-HRP)
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e TMB Substrate Solution

e Stop Solution (e.g., 2N H2S04)

o Microplate reader capable of measuring absorbance at 450 nm
o Pipettes and multichannel pipettes

* Wash bottles or automated plate washer

¢ Incubator (37°C)

Assay Procedure

» Reagent Preparation:

[¢]

Bring all reagents to room temperature before use.

o Prepare working solutions of Wash Buffer and Sample Diluent from concentrates if
necessary.

o Prepare a standard curve by performing serial dilutions of the anti-MOG (35-55) antibody
standard in Sample Diluent. A typical standard curve might range from 200 ng/mL to 3.12
ng/mL.[8]

o Dilute test samples in Sample Diluent. A starting dilution of 1:100 is often recommended
for serum.[2]

o Assay Protocol:

o Determine the number of wells required for standards, samples, and blanks. It is
recommended to run all in duplicate.

o Add 100 pL of standards, diluted samples, and blank (Sample Diluent only) to the
appropriate wells of the MOG (35-55) coated microplate.

o Cover the plate and incubate for 1 hour at 37°C.[8]
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o Aspirate the contents of the wells and wash each well 3-5 times with 300 pL of Wash
Buffer. After the final wash, invert the plate and tap it firmly on a paper towel to remove any
remaining buffer.

o Add 100 pL of the diluted HRP-conjugated secondary antibody to each well.
o Cover the plate and incubate for 1 hour at 37°C.[8]

o Repeat the washing step as described above.

o Add 100 pL of TMB Substrate Solution to each well.

o Incubate the plate in the dark at room temperature (or 37°C, check kit instructions) for 15-
30 minutes.[8] Monitor the color development.

o Add 50 pL of Stop Solution to each well to terminate the reaction.[8] The color in the wells
should change from blue to yellow.

o Read the absorbance of each well at 450 nm within 30 minutes of adding the Stop
Solution.

Data Analysis

Calculate the average absorbance for each set of duplicate standards, samples, and blank.
o Subtract the average blank absorbance from the average absorbance of all other wells.

e Plot a standard curve with the concentration of the anti-MOG (35-55) antibody standards on
the x-axis and the corresponding corrected absorbance on the y-axis.

o Determine the concentration of anti-MOG (35-55) antibodies in the test samples by
interpolating their absorbance values from the standard curve.

» Multiply the interpolated concentration by the sample dilution factor to obtain the final
concentration of anti-MOG (35-55) antibodies in the original sample.

Visualizations
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Experimental Workflow
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Caption: ELISA workflow for the detection of anti-MOG (35-55) antibodies.
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Caption: Pathological cascade initiated by anti-MOG (35-55) antibodies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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